Cas no 55563-79-6 ((2S)-pent-4-en-2-ol)

(2S)-pent-4-en-2-ol structure
(2S)-pent-4-en-2-ol structure
Product Name:(2S)-pent-4-en-2-ol
CAS No:55563-79-6
MF:C5H10O
MW:86.1323018074036
MDL:MFCD03427200
CID:89859
PubChem ID:6994332
Update Time:2025-09-27

(2S)-pent-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Hydroxypent-4-ene
    • (S)-(+)-4-Penten-2-ol
    • (2S)-4-penten-2-ol
    • (4S)-(+)-4-penten-2-ol
    • (S)-(-)-4-penten-2-ol
    • (S)-(+)-4-pentene-2-ol
    • (S)-(+)-pent-4-en-2-ol
    • (S)-4-PENTEN-2-OL
    • [S]-(+)-4-penten-2-ol
    • 4-Penten-2-ol, (2S)-
    • 558028_ALDRICH
    • AC1ODVK6
    • CTK1G9239
    • (S)-pent-4-en-2-ol
    • (2S)-pent-4-en-2-ol
    • (2s)-4penten-2-ol
    • (S)-4-Pentene-2-ol
    • ZHZCYWWNFQUZOR-YFKPBYRVSA-N
    • FCH1121461
    • VC30972
    • OR304051
    • CS-0081915
    • EN300-211432
    • (A+/-)-pent-4-en-2-ol
    • DTXSID40426381
    • MFCD03427200
    • AKOS015913109
    • AKOS015840154
    • (S)-(+)-4-Penten-2-ol, 95%
    • 55563-79-6
    • A12634
    • MDL: MFCD03427200
    • Inchi: 1S/C5H10O/c1-3-4-5(2)6/h3,5-6H,1,4H2,2H3/t5-/m0/s1
    • InChI Key: ZHZCYWWNFQUZOR-YFKPBYRVSA-N
    • SMILES: O[C@@H](C)CC=C

Computed Properties

  • Exact Mass: 86.07320
  • Monoisotopic Mass: 86.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 41.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: liquid
  • Density: 0.837 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 115-116 °C(lit.)
  • Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
  • Refractive Index: n20/D 1.4240(lit.)
  • PSA: 20.23000
  • LogP: 0.94330
  • Optical Activity: [α]20/D +5.0°, c = 1% in chloroform
  • Solubility: Not available

(2S)-pent-4-en-2-ol Security Information

(2S)-pent-4-en-2-ol Pricemore >>

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